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Compound of Interest

Compound Name: 8-Methylquinazolin-4(3H)-one

Cat. No.: B100325 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling, storage, and

experimental use of 8-Methylquinazolin-4(3H)-one. The protocols are intended for qualified

personnel trained in laboratory safety and chemical handling.
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Property Value Source

Chemical Name 8-Methylquinazolin-4(3H)-one N/A

CAS Number 19181-54-5 [1]

Molecular Formula C₉H₈N₂O [1]

Molecular Weight 160.17 g/mol [1]

Appearance Light cream solid [2]

Melting Point 215 - 219 °C [2]

Solubility No data available [2]

Storage

Sealed in a dry, room

temperature environment. For

long-term stability, especially in

solution, storage at -20°C or

-80°C is recommended.

[1][3]

Safety, Handling, and Storage Procedures
Proper handling and storage of 8-Methylquinazolin-4(3H)-one are crucial for maintaining its

integrity and ensuring laboratory safety.

Hazard Identification and Personal Protective Equipment
(PPE)
8-Methylquinazolin-4(3H)-one and its derivatives may be harmful if swallowed, cause skin

irritation, and serious eye irritation.[4][5] Therefore, appropriate personal protective equipment

(PPE) must be worn at all times.
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PPE Specification

Gloves Chemical-resistant gloves (e.g., nitrile)

Eye Protection Safety glasses with side shields or goggles

Lab Coat Standard laboratory coat

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood. If dust is generated, a

NIOSH-approved respirator may be necessary.

Handling Protocol
Preparation: Before handling, ensure all necessary PPE is worn and a chemical fume hood

is operational.[3]

Weighing: To minimize dust inhalation, weigh the compound in a fume hood.[6]

Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid

splashing. If the compound does not readily dissolve, gentle warming or sonication may be

applied.[7]

Spill Management: In case of a spill, contain the material and clean the area with an

appropriate absorbent material. Avoid generating dust.

Waste Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Storage Protocol
Short-term: Store in a tightly sealed container in a cool, dry, and well-ventilated area away

from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.

[2][8]

Long-term: For extended storage, particularly for solutions, it is advisable to store at -20°C or

-80°C to maintain stability.[3] Aliquoting the compound into single-use vials is recommended

to avoid repeated freeze-thaw cycles.[3]
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Experimental Protocols
Quinazolinone derivatives are widely recognized for their potential as anticancer, anti-

inflammatory, and antimicrobial agents.[9] The following protocols are general methods for

evaluating the biological activity of 8-Methylquinazolin-4(3H)-one.

In Vitro Cytotoxicity Assay (MTT Assay)
This protocol is designed to assess the cytotoxic effects of 8-Methylquinazolin-4(3H)-one on

cancer cell lines.

Materials:

8-Methylquinazolin-4(3H)-one stock solution (e.g., in DMSO)

Cancer cell line (e.g., MCF-7, A549)

Complete cell culture medium

96-well plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

DMSO

Microplate reader

Procedure:

Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and

incubate for 24 hours.

Compound Treatment: Prepare serial dilutions of 8-Methylquinazolin-4(3H)-one in culture

medium and add to the wells. Include a vehicle control (DMSO).

Incubation: Incubate the plate for 48-72 hours.

MTT Addition: Add MTT solution to each well and incubate for 4 hours.
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Formazan Solubilization: Remove the medium and add DMSO to dissolve the formazan

crystals.

Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability and determine the IC₅₀ value.

Kinase Inhibition Assay (General Protocol)
Many quinazolinone derivatives are known to inhibit protein kinases such as EGFR and PI3K.

[6][8] This is a general protocol to screen for kinase inhibitory activity.

Materials:

8-Methylquinazolin-4(3H)-one

Recombinant kinase (e.g., EGFR, PI3K)

Kinase substrate

ATP

Kinase assay buffer

Detection reagent (e.g., ADP-Glo™ Kinase Assay)

Procedure:

Reaction Setup: In a 96-well plate, add the kinase, its substrate, and varying concentrations

of 8-Methylquinazolin-4(3H)-one in the kinase assay buffer.

Initiate Reaction: Add ATP to start the kinase reaction and incubate at the optimal

temperature for the enzyme.

Stop Reaction: Stop the reaction according to the assay kit instructions.

Detection: Add the detection reagent to measure the amount of product formed (or ATP

consumed).
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Data Analysis: Determine the inhibitory activity and calculate the IC₅₀ value.

Potential Signaling Pathways and Mechanisms of
Action
Quinazolinone derivatives have been shown to modulate several key signaling pathways

implicated in disease. While the specific pathways affected by 8-Methylquinazolin-4(3H)-one
require experimental validation, the following are potential targets based on the activity of

related compounds.

EGFR Signaling Pathway
The Epidermal Growth Factor Receptor (EGFR) is a tyrosine kinase that, upon activation,

triggers downstream signaling cascades promoting cell proliferation and survival.[10]

Quinazolinone-based compounds are known to act as EGFR inhibitors.[6][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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